Methyl Caprate-d3
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl Caprate-d3” is also known as “Decanoic Acid Methyl Ester-d3”, “Pastell M 10-d3”, and "Uniphat A 30-d3" . It is a biochemical used for proteomics research . The molecular formula of Methyl Caprate-d3 is C11H19D3O2, and it has a molecular weight of 189.31 .
Molecular Structure Analysis
The molecular structure of Methyl Caprate-d3 is represented by the formula C11H19D3O2 . It is a derivative of Methyl Caprate (also known as Methyl decanoate, Capric acid methyl ester, Decanoic acid methyl ester), which has the linear formula CH3(CH2)8COOCH3 .
Physical And Chemical Properties Analysis
“Methyl Caprate-d3” has a molecular weight of 189.31 . The parent compound, Methyl Caprate, has a molecular weight of 186.29 . The physical and chemical properties of “Methyl Caprate-d3” would be expected to be similar to those of Methyl Caprate, but specific data is not available.
properties
CAS RN |
90363-39-6 |
---|---|
Molecular Formula |
C11H22O2 |
Molecular Weight |
189.313 |
IUPAC Name |
trideuteriomethyl decanoate |
InChI |
InChI=1S/C11H22O2/c1-3-4-5-6-7-8-9-10-11(12)13-2/h3-10H2,1-2H3/i2D3 |
InChI Key |
YRHYCMZPEVDGFQ-BMSJAHLVSA-N |
SMILES |
CCCCCCCCCC(=O)OC |
synonyms |
Decanoic Acid Methyl Ester-d3; Methyl Decanoate-d3; C 1098-d3; CE 1095-d3; Capric Acid Methyl Ester-d3; Estasol MD 10-d3; Metholene 2095-d3; Methyl Caprinate-d3; NSC 3713-d3; Pastel M 10-d3; Pastell M 10-d3; Uniphat A 30-d3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.